Cas no 1501212-70-9 (1-(3-chlorothiophen-2-yl)methylpiperazine)
1501212-70-9 structure
Product Name:1-(3-chlorothiophen-2-yl)methylpiperazine
CAS No:1501212-70-9
MF:C9H13ClN2S
MW:216.730919599533
CID:6211787
PubChem ID:80644308
Update Time:2024-01-12
1-(3-chlorothiophen-2-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorothiophen-2-yl)methylpiperazine
- 1501212-70-9
- AKOS019210979
- 1-[(3-chlorothiophen-2-yl)methyl]piperazine
- EN300-1965527
-
- Inchi： 1S/C9H13ClN2S/c10-8-1-6-13-9(8)7-12-4-2-11-3-5-12/h1,6,11H,2-5,7H2
- InChI Key： CVIDYURCTCJAOG-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1CN1CCNCC1
Computed Properties
- Exact Mass: 216.0487973g/mol
- Monoisotopic Mass: 216.0487973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.5Ų
1-(3-chlorothiophen-2-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965527-1.0g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1965527-0.05g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-0.1g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-0.25g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-0.5g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-1g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-2.5g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-5g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1965527-10g |
1-[(3-chlorothiophen-2-yl)methyl]piperazine |
1501212-70-9 | 10g |
$3007.0 | 2023-09-17 |
1-(3-chlorothiophen-2-yl)methylpiperazine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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